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Compound of Interest

Compound Name: KCA-1490

cat. No.: B1673371

For Researchers, Scientists, and Drug Development Professionals

Introduction

KCA-1490 is a potent dual inhibitor of phosphodiesterase 3 (PDE3) and phosphodiesterase 4
(PDE4). Its chemical name is (-)-6-(7-Methoxy-2-(trifluoromethyl)pyrazolo[1,5-a]pyridin-4-yl)-5-
methyl-4,5-dihydropyridazin-3(2H)-one, and its CAS number is 909719-71-7. By inhibiting
PDE3 and PDE4, KCA-1490 prevents the degradation of cyclic adenosine monophosphate
(cAMP), a key second messenger involved in numerous cellular processes. This activity
suggests potential therapeutic applications in diseases where modulation of CAMP signaling is
beneficial.

These application notes provide guidelines for the preparation of KCA-1490 solutions and an
overview of its stability, based on available information and general laboratory best practices.

Mechanism of Action and Signaling Pathway

KCA-1490's mechanism of action is centered on the inhibition of PDE3 and PDE4, leading to
an accumulation of intracellular cAMP. This increase in CAMP levels activates Protein Kinase A
(PKA), which in turn phosphorylates various downstream targets, leading to the compound's
biological effects.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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